4-(4-methoxybenzoyl)-2,6-dimethylmorpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C14H19NO3/c1-10-8-15(9-11(2)18-10)14(16)12-4-6-13(17-3)7-5-12/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: WNMXHYDQGZATEP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4-(4-methoxybenzoyl)-2,6-dimethylmorpholine, also known as MDMB-DMN, is a synthetic compound that belongs to the class of designer drugs. It is a potent psychoactive substance that has gained popularity in recent years due to its ability to produce intense hallucinogenic effects. In

Mechanism of Action

4-(4-methoxybenzoyl)-2,6-dimethylmorpholine acts on the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is involved in the regulation of mood, perception, and cognition. 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the hallucinogenic effects that are characteristic of 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine.
Biochemical and Physiological Effects:
4-(4-methoxybenzoyl)-2,6-dimethylmorpholine produces a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also alters brain activity, leading to changes in perception, mood, and cognition. The effects of 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine can last for several hours, and users may experience a range of psychological effects such as euphoria, anxiety, and paranoia.

Advantages and Limitations for Lab Experiments

4-(4-methoxybenzoyl)-2,6-dimethylmorpholine has several advantages as a research tool, including its potent hallucinogenic effects and its ability to activate the serotonin 5-HT2A receptor. However, it also has several limitations, including its potential for abuse and its lack of specificity for the 5-HT2A receptor. Additionally, the long-lasting effects of 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine can make it difficult to conduct experiments that require precise timing.

Future Directions

There are several future directions for research on 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine. One area of research could focus on the development of more specific and selective 5-HT2A receptor agonists that can produce similar effects to 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine without the potential for abuse. Another area of research could explore the potential therapeutic uses of 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine, such as its ability to alleviate symptoms of depression and anxiety. Finally, research could focus on the long-term effects of 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine use, particularly with regard to its potential for addiction and cognitive impairment.

Synthesis Methods

4-(4-methoxybenzoyl)-2,6-dimethylmorpholine is synthesized through a multi-step process that involves the reaction of 2,6-dimethylmorpholine with 4-methoxybenzoyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is purified through various chromatographic techniques to obtain pure 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine.

Scientific Research Applications

4-(4-methoxybenzoyl)-2,6-dimethylmorpholine has been used in scientific research to study its effects on the central nervous system. It has been shown to produce potent hallucinogenic effects in animal models, which makes it a useful tool for studying the neural mechanisms underlying perception and cognition. Additionally, 4-(4-methoxybenzoyl)-2,6-dimethylmorpholine has been used to study the effects of psychoactive substances on behavior and mood.